Cas no 2060060-70-8 (4-chloro-7-nitro-1H-indole-2-carboxylic acid)

• Product Name: 4-chloro-7-nitro-1H-indole-2-carboxylic acid
• CAS No: 2060060-70-8
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• MDL: MFCD30500943
• CID: 5173779
• PubChem ID: 125456354
• Update Time: 2025-05-21

4-chloro-7-nitro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-chloro-7-nitro-
• 4-chloro-7-nitro-1H-indole-2-carboxylic acid

• MDL： MFCD30500943
• Inchi： 1S/C9H5ClN2O4/c10-5-1-2-7(12(15)16)8-4(5)3-6(11-8)9(13)14/h1-3,11H,(H,13,14)
• InChI Key： HJRIDMDMPGOJLA-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2[N+]([O-])=O)C=C1C(O)=O

Additional information on 4-chloro-7-nitro-1H-indole-2-carboxylic acid

Comprehensive Overview of 4-chloro-7-nitro-1H-indole-2-carboxylic acid (CAS No. 2060060-70-8)

4-chloro-7-nitro-1H-indole-2-carboxylic acid (CAS No. 2060060-70-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted indole derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "nitroindole synthesis," "indole-2-carboxylic acid applications," and "chloro-nitro indole derivatives" to explore its potential.

The compound’s molecular framework combines a chloro group at the 4-position and a nitro group at the 7-position of the indole ring, enhancing its reactivity and utility in cross-coupling reactions. Its carboxylic acid functionality further expands its versatility, enabling derivatization for drug discovery projects. Recent trends highlight growing interest in "indole-based drug candidates" and "nitroheterocycles in medicinal chemistry," aligning with the compound’s relevance in developing antimicrobial and anti-inflammatory agents.

In the context of green chemistry, 4-chloro-7-nitro-1H-indole-2-carboxylic acid is often discussed alongside "sustainable synthesis methods" and "catalysis optimization." Researchers are exploring eco-friendly protocols to reduce waste and improve yields during its production. Additionally, its role in "high-throughput screening" libraries underscores its importance in modern drug development pipelines.

The compound’s physicochemical properties, such as solubility and stability, are critical for formulation scientists. Queries like "indole derivative solubility" and "nitroindole stability" reflect practical concerns in industrial applications. Advanced analytical techniques, including HPLC and NMR spectroscopy, are employed to ensure purity and quality, addressing the demand for "reliable chemical standards" in research.

Emerging studies also investigate the structure-activity relationships (SAR) of 4-chloro-7-nitro-1H-indole-2-carboxylic acid analogs, particularly in targeting enzyme inhibition. This aligns with popular searches for "indole scaffolds in kinase inhibitors" and "nitro group bioisosteres." Such insights are pivotal for designing next-generation therapeutics with improved efficacy and safety profiles.

Beyond pharmaceuticals, this compound finds niche applications in material science, where its electron-withdrawing groups contribute to the development of organic semiconductors. Searches for "indole-based materials" and "nitro-functionalized polymers" highlight interdisciplinary interest. Its potential in photovoltaic devices and sensors is an active area of exploration.

In summary, 4-chloro-7-nitro-1H-indole-2-carboxylic acid (CAS No. 2060060-70-8) is a multifaceted compound bridging medicinal chemistry, green synthesis, and advanced materials. Its continued study addresses both fundamental scientific questions and industrial needs, resonating with trending topics like "precision medicine" and "sustainable technology."